Cas no 2034356-52-8 (3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide)

• Product Name: 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide
• CAS No: 2034356-52-8
• MF: C₁₅H₂₂BrN₃O₃S
• MW: 404.322481632233
• CID: 5333821
• Update Time: 2025-05-20

3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)benzamide
• 3-bromo-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]benzamide
• 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C15H22BrN3O3S/c1-18(2)23(21,22)19-8-6-12(7-9-19)11-17-15(20)13-4-3-5-14(16)10-13/h3-5,10,12H,6-9,11H2,1-2H3,(H,17,20)
• InChI Key： ROGOXCHKRUEZTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC1CCN(CC1)S(N(C)C)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 499
• XLogP3: 1.8
• Topological Polar Surface Area: 78.1

Additional information on 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide

3-Bromo-N-{[1-(Dimethylsulfamoyl)Piperidin-4-Yl]Methyl}Benzamide (CAS No. 2034356-52-8)

3-Bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide, a compound with the CAS registry number 2034356-52-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a bromine atom, a piperidine ring, and a sulfamoyl group, all of which contribute to its unique chemical properties and potential biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutics targeting various diseases.

The molecular structure of 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide is characterized by a benzamide backbone, which serves as a common scaffold in many bioactive compounds. The presence of the bromine atom at the meta position of the benzene ring introduces electronic effects that can influence the compound's reactivity and binding affinity to biological targets. The piperidine ring, a six-membered saturated heterocycle, adds structural rigidity and contributes to the molecule's ability to adopt specific conformations that are favorable for interactions with proteins or enzymes. Furthermore, the dimethylsulfamoyl group attached to the piperidine nitrogen introduces additional electronic and steric effects, which can modulate the compound's pharmacokinetic properties and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide with greater accuracy. For instance, molecular docking studies have revealed that this compound may exhibit binding affinity towards various therapeutic targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). These findings suggest that it could serve as a starting point for designing drugs targeting conditions such as cancer, inflammation, or neurological disorders.

In terms of synthesis, 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide can be prepared through a multi-step organic synthesis process involving nucleophilic substitutions, amide bond formations, and sulfonation reactions. The synthesis pathway typically begins with the preparation of the piperidine derivative, followed by functionalization with the dimethylsulfamoyl group and subsequent coupling with the bromobenzamide moiety. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product.

From an analytical standpoint, 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide can be thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's molecular structure, purity, and stability under different conditions. For example, NMR spectroscopy can confirm the regiochemistry of substitution on the benzene ring and the stereochemistry of the piperidine ring.

Recent research has also explored the pharmacokinetic profile of 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide, revealing promising results in terms of absorption, distribution, metabolism, and excretion (ADME) properties. In preclinical studies conducted using animal models, this compound demonstrated moderate oral bioavailability and favorable tissue distribution patterns. Additionally, its metabolic stability was assessed through in vitro assays using liver microsomes from different species, providing valuable data for predicting its behavior in human subjects.

The biological activity of 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide has been evaluated in various cellular assays targeting key disease pathways. For instance, it has shown inhibitory effects on certain kinases involved in oncogenic signaling pathways such as MAPK/ERK or PI3K/AKT. These findings suggest that it could potentially be developed into an anti-cancer agent with selective activity against tumor cells while sparing normal cells.

In conclusion, 3-bromo-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}benzamide (CAS No. 2034356-52-8) represents a promising lead compound in drug discovery due to its unique structural features and diverse biological activities. Ongoing research continues to explore its therapeutic potential across multiple disease areas while optimizing its pharmacokinetic properties for clinical application.